Cas no 5686-83-9 (4H-Inden-4-one,octahydro-)
4H-Inden-4-one,octahydro- structure
Product Name:4H-Inden-4-one,octahydro-
4H-Inden-4-one,octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Inden-4-one,octahydro-
- 1,2,3,3a,5,6,7,7a-octahydroinden-4-one
- 1,4-dihydroindane
- 149373_ALDRICH
- 2,3,4,7-tetrahydro-indene
- 4,7-Dihydroindan
- AC1L32P6
- AC1Q1H7X
- AC1Q29X4
- ACMC-20alol
- bicyclo[4.3.0]nona-1(6),3-diene
- Bicyclo[4.3.0]nona-3,6(1)-diene
- bicyclo[4.3.0]nonan-1-one
- bicyclo{4.3.0}nona-3,6(1)-diene
- bicyclo< 4.3.0> nona-3,6(1)-diene
- dihydroindan
- EINECS 231-514-5
- hexahydro-1H-inden-4(2H)-one
- NSC108272
- FKHQVTZBKCBVOA-UHFFFAOYSA-N
- 5686-83-9
- 3513-11-9
- NSC20780
- NSC-20780
- SCHEMBL4740702
- DTXSID90956562
- 4H-inden-4-one,octahydro-, (3ar,7ar)-rel-
- octahydro-4h-inden-4-one
- SCHEMBL14877806
- NSC-108272
-
- Inchi: 1S/C9H14O/c10-9-6-2-4-7-3-1-5-8(7)9/h7-8H,1-6H2
- InChI Key: FKHQVTZBKCBVOA-UHFFFAOYSA-N
- SMILES: O=C1CCCC2CCCC21
Computed Properties
- Exact Mass: 138.104
- Monoisotopic Mass: 138.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.007g/cm3
- Boiling Point: 219.8ºC at 760mmHg
- Flash Point: 79.6ºC
- Refractive Index: 1.49
- PSA: 17.07000
- LogP: 2.15570
4H-Inden-4-one,octahydro- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5686-83-9 (4H-Inden-4-one,octahydro-) Related Products
- 464-48-2((1S,4S)-1,7,7-trimethylnorbornan-2-one)
- 464-49-3((+)-Camphor)
- 823-76-7(1-cyclohexylethan-1-one)
- 10458-14-7(Menthone)
- 6004-60-0(1-cyclopentylethan-1-one)
- 1120-72-5(2-methylcyclopentan-1-one)
- 566-65-4((5a)-Pregnane-3,20-dione)
- 76-22-2(Camphor)
- 700-58-3(Adamantanone)
- 583-60-8(2-Methylcyclohexanone)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent